Cas no 2287259-07-6 (EP4 receptor antagonist 1)

EP4 receptor antagonist 1 is a selective and potent small-molecule inhibitor targeting the prostaglandin E2 receptor subtype EP4. This compound exhibits high binding affinity and functional antagonism, effectively blocking EP4-mediated signaling pathways implicated in inflammation, pain, and cancer progression. Its optimized pharmacokinetic profile ensures favorable bioavailability and metabolic stability, making it suitable for in vitro and in vivo studies. The antagonist demonstrates minimal off-target activity, ensuring specificity in modulating EP4-dependent physiological and pathological processes. Its well-characterized mechanism of action supports its utility in preclinical research for investigating EP4 receptor biology and therapeutic potential in inflammatory diseases, oncology, and immune regulation.

EP4 receptor antagonist 1 structure

Product Name:EP4 receptor antagonist 1

CAS No:2287259-07-6

MF:C₂₃H₂₁F₃N₄O₃

MW:458.433055639267

CID:4762664

PubChem ID:146014480

Update Time:2026-02-26

EP4 receptor antagonist 1 Chemical and Physical Properties

Names and Identifiers

- EP4 receptor antagonist 1
- 4-[(1S)-1-[[[4-(1E)-1-propen-1-yl-1-[[4-(trifluoromethyl)phenyl]methyl]-1H-1,2,3-triazol-5-yl]carbonyl]amino]ethyl]-benzoic acid
- BDBM50520104
- (S,E)-4-(1-(4-(prop-1-en-1-yl)-1-(4-(trifluoromethyl)benzyl)-1H-1,2,3-triazole-5-carboxamido)ethyl)benzoic acid
- G17686
- 4-[(1S)-1-[[5-[(E)-prop-1-enyl]-3-[[4-(trifluoromethyl)phenyl]methyl]triazole-4-carbonyl]amino]ethyl]benzoic acid
- EX-A5063
- HY-133123
- MS-28374
- AKOS040733112
- CS-0112135
- CHEMBL4535971
- 2287259-07-6
- DA-63221
- Inchi： 1S/C23H21F3N4O3/c1-3-4-19-20(21(31)27-14(2)16-7-9-17(10-8-16)22(32)33)30(29-28-19)13-15-5-11-18(12-6-15)23(24,25)26/h3-12,14H,13H2,1-2H3,(H,27,31)(H,32,33)/b4-3+/t14-/m0/s1
- InChI Key： ZTWUZRMXAVDXJV-XGACYXMMSA-N
- SMILES： FC(C1C=CC(=CC=1)CN1C(=C(/C=C/C)N=N1)C(N[C@@H](C)C1C=CC(C(=O)O)=CC=1)=O)(F)F

Computed Properties

Exact Mass: 458.15657503g/mol
Monoisotopic Mass: 458.15657503g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 33
Rotatable Bond Count: 7
Complexity: 702
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 97.1

EP4 receptor antagonist 1 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P01LIWI-1mg	4-[(1S)-1-[[[4-(1E)-1-propen-1-yl-1-[[4-(trifluoromethyl)phenyl]methyl]-1H-1,2,3-triazol-5-yl]carbonyl]amino]ethyl]-benzoic acid	2287259-07-6	≥98%	1mg	$112.00	2024-05-24
1PlusChem	1P01LIWI-5mg	4-[(1S)-1-[[[4-(1E)-1-propen-1-yl-1-[[4-(trifluoromethyl)phenyl]methyl]-1H-1,2,3-triazol-5-yl]carbonyl]amino]ethyl]-benzoic acid	2287259-07-6	≥98%	5mg	$354.00	2024-05-24
1PlusChem	1P01LIWI-10mg	4-[(1S)-1-[[[4-(1E)-1-propen-1-yl-1-[[4-(trifluoromethyl)phenyl]methyl]-1H-1,2,3-triazol-5-yl]carbonyl]amino]ethyl]-benzoic acid	2287259-07-6	≥98%	10mg	$650.00	2024-05-24
A2B Chem LLC	BA83090-1mg	4-[(1S)-1-[[[4-(1E)-1-propen-1-yl-1-[[4-(trifluoromethyl)phenyl]methyl]-1H-1,2,3-triazol-5-yl]carbonyl]amino]ethyl]-benzoic acid	2287259-07-6	≥98%	1mg	$62.00	2024-04-20
A2B Chem LLC	BA83090-5mg	4-[(1S)-1-[[[4-(1E)-1-propen-1-yl-1-[[4-(trifluoromethyl)phenyl]methyl]-1H-1,2,3-triazol-5-yl]carbonyl]amino]ethyl]-benzoic acid	2287259-07-6	≥98%	5mg	$258.00	2024-04-20
A2B Chem LLC	BA83090-10mg	4-[(1S)-1-[[[4-(1E)-1-propen-1-yl-1-[[4-(trifluoromethyl)phenyl]methyl]-1H-1,2,3-triazol-5-yl]carbonyl]amino]ethyl]-benzoic acid	2287259-07-6	≥98%	10mg	$482.00	2024-04-20
Ambeed	A1365173-1mg	EP4 receptor antagonist 1	2287259-07-6	98%	1mg	$105.0	2025-03-01
Ambeed	A1365173-5mg	EP4 receptor antagonist 1	2287259-07-6	98%	5mg	$292.0	2025-03-01
Ambeed	A1365173-10mg	EP4 receptor antagonist 1	2287259-07-6	98%	10mg	$435.0	2025-03-01
Aaron	AR01LJ4U-1mg	4-[(1S)-1-[[[4-(1E)-1-propen-1-yl-1-[[4-(trifluoromethyl)phenyl]methyl]-1H-1,2,3-triazol-5-yl]carbonyl]amino]ethyl]-benzoic acid	2287259-07-6	95%	1mg	$215.00	2025-02-13

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on EP4 receptor antagonist 1

Recent Advances in EP4 Receptor Antagonist 1 (2287259-07-6): A Promising Therapeutic Agent

The EP4 receptor antagonist 1 (CAS: 2287259-07-6) has emerged as a significant compound in the field of chemical biology and pharmaceutical research. This small molecule inhibitor targets the prostaglandin E2 receptor EP4, which plays a crucial role in inflammation, pain, and cancer progression. Recent studies have highlighted its potential as a therapeutic agent for various conditions, including chronic inflammatory diseases and certain malignancies. The compound's unique mechanism of action and selectivity for the EP4 receptor make it a promising candidate for further clinical development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that EP4 receptor antagonist 1 exhibits high binding affinity and selectivity for the EP4 receptor, with an IC50 value in the low nanomolar range. The study utilized X-ray crystallography to elucidate the compound's binding mode, revealing key interactions with the receptor's active site. These findings provide a structural basis for the design of next-generation EP4 antagonists with improved pharmacokinetic properties.

Another recent investigation, published in Cancer Research, explored the anti-tumor effects of EP4 receptor antagonist 1 in preclinical models of colorectal cancer. The results showed significant inhibition of tumor growth and metastasis, attributed to the compound's ability to modulate the tumor microenvironment by reducing immunosuppressive factors. The study also reported synergistic effects when EP4 receptor antagonist 1 was combined with immune checkpoint inhibitors, suggesting potential for combination therapies in oncology.

Pharmacokinetic studies of EP4 receptor antagonist 1 have demonstrated favorable drug-like properties, including good oral bioavailability and metabolic stability. A 2024 publication in Drug Metabolism and Disposition detailed the compound's metabolic pathways, identifying the major enzymes involved in its clearance. This information is crucial for predicting potential drug-drug interactions and optimizing dosing regimens in future clinical trials.

The safety profile of EP4 receptor antagonist 1 has been evaluated in several animal models, showing minimal off-target effects at therapeutic doses. However, researchers have noted the need for careful monitoring of gastrointestinal effects, as EP4 receptor modulation can influence mucosal protection. Current efforts are focused on developing formulations that maximize therapeutic efficacy while minimizing adverse effects.

Looking forward, EP4 receptor antagonist 1 represents an exciting opportunity for targeted therapy development. Several pharmaceutical companies have included this compound in their pipelines, with Phase I clinical trials expected to begin in 2025. The ongoing research on 2287259-07-6 continues to uncover new potential applications, including neuroprotection and cardiovascular diseases, expanding its therapeutic potential beyond initial indications.